Cas no 729-18-0 (4'-Ethoxy-[1,1'-biphenyl]-4-carboxylic acid)

4'-Ethoxy-[1,1'-biphenyl]-4-carboxylic acid is a biphenyl derivative featuring an ethoxy substituent at the 4'-position and a carboxylic acid functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, liquid crystals, and advanced materials. Its biphenyl core provides structural rigidity, while the ethoxy and carboxyl groups enhance solubility and reactivity, facilitating further functionalization. The compound is valued for its high purity and stability under standard conditions, making it suitable for precise synthetic applications. Its well-defined molecular structure allows for consistent performance in coupling reactions and as a building block for complex organic frameworks.
4'-Ethoxy-[1,1'-biphenyl]-4-carboxylic acid structure
729-18-0 structure
Product Name:4'-Ethoxy-[1,1'-biphenyl]-4-carboxylic acid
CAS No:729-18-0
MF:C15H14O3
MW:242.269864559174
CID:820185
PubChem ID:23005102
Update Time:2025-05-22

4'-Ethoxy-[1,1'-biphenyl]-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-Ethoxy-[1,1'-biphenyl]-4-carboxylic acid
    • 4-(4-ethoxyphenyl)benzoic acid
    • 4-ETHOXY-4'-BIPHENYLCARBOXYLIC ACID
    • 4'-Ethoxybiphenyl-4-carboxylic acid
    • 4-(4-ethoxyphenyl)-benzoic acid
    • 4'-Aethoxy-biphenyl-4-carbonsaeure
    • 4'-ethoxy-biphenyl-4-carboxylic acid
    • 729-18-0
    • SCHEMBL202683
    • 4-n-Ethyloxybiphenyl-4'-carboxylic acid
    • 1-butyl-2-(chloromethyl)pyrrolidine hydrochloride
    • 4'-Ethoxy[1,1'-biphenyl]-4-carboxylic acid
    • MFCD00799358
    • DTXSID10629605
    • FT-0651623
    • A837667
    • AKOS002679752
    • Inchi： 1S/C15H14O3/c1-2-18-14-9-7-12(8-10-14)11-3-5-13(6-4-11)15(16)17/h3-10H,2H2,1H3,(H,16,17)
    • InChI Key： NLHZIBRSZUFDFU-UHFFFAOYSA-N
    • SMILES： O(CC)C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 242.09400
  • Monoisotopic Mass: 242.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.166
  • Boiling Point: 416.474 °C at 760 mmHg
  • Flash Point: 157.473 °C
  • PSA: 46.53000
  • LogP: 3.45050
  • Solubility: Not determined

4'-Ethoxy-[1,1'-biphenyl]-4-carboxylic acid Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4'-Ethoxy-[1,1'-biphenyl]-4-carboxylic acid Pricemore >>

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